molecular formula C10H9BrO4 B8474153 3-Bromo-2-formyl-6-methoxyphenyl acetate

3-Bromo-2-formyl-6-methoxyphenyl acetate

Cat. No. B8474153
M. Wt: 273.08 g/mol
InChI Key: HHFQQGZFRGSXCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-2-formyl-6-methoxyphenyl acetate is a useful research compound. Its molecular formula is C10H9BrO4 and its molecular weight is 273.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-2-formyl-6-methoxyphenyl acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-2-formyl-6-methoxyphenyl acetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Bromo-2-formyl-6-methoxyphenyl acetate

Molecular Formula

C10H9BrO4

Molecular Weight

273.08 g/mol

IUPAC Name

(3-bromo-2-formyl-6-methoxyphenyl) acetate

InChI

InChI=1S/C10H9BrO4/c1-6(13)15-10-7(5-12)8(11)3-4-9(10)14-2/h3-5H,1-2H3

InChI Key

HHFQQGZFRGSXCR-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=C(C=CC(=C1C=O)Br)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of potassium bromide (40 g) in H2O (250 mL) was added bromine (6.8 mL). To the dark red solution was added aldehyde 10 (20.2 g). The turbid orange solution was stirred overnight, filtered, rinsed with ethyl acetate, recrystallized from ethyl acetate/hexane to afford yellow crystals (22.4 g, 79%): m.p. 121.6-123.4° C., lit18 m.p. 119-120° C.; EIMS m/z 274 (M+, 81Br), 272 (M+, 79Br), 232, 230, 186, 184, 43; 1H NMR δ 10.26 (1H, s, CHO), 7.51 (1H, d, J=9.0 Hz, H4), 7.05 (1H, d, J=9.0 Hz H2, H4), 3.85 (3H, s, OCH3), 2.38 (3H, s, COCH3); 13C—NMR (75.5 MHZ) δ 190.38, 168.71, 151.78, 140.37, 131.41, 126.49, 117.69, 116.35, 56.40, 20.44. Anal. Calcd. For C10H9O4Br: C, 43.98; H, 3.32. Found: C, 44.46; H, 3.55.
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
6.8 mL
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
20.2 g
Type
reactant
Reaction Step Two
Yield
79%

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